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For Researchers, Scientists, and Drug Development Professionals

Introduction

AMP-90 is the trade name for a solution of 2-Amino-2-methyl-1-propanol containing 10% water.
[1] This versatile alkanolamine is a colorless, mobile liquid with a relatively low viscosity,
making it easy to handle in various industrial and laboratory settings.[1][2][3] It is widely
recognized for its efficacy as a multifunctional additive, serving as a potent neutralizing agent,
co-dispersant, and corrosion inhibitor in a range of applications, from paints and coatings to
metalworking fluids and personal care products.[2][3][4][5] This guide provides an in-depth
overview of the core chemical properties of AMP-90, presenting quantitative data, outlining its
chemical behavior, and illustrating its fundamental reactivity.

Physicochemical Properties

The key physicochemical properties of AMP-90 are summarized in the table below. These
values represent typical properties and should not be considered as binding specifications.[1]
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Property Value Source(s)
Appearance Colorless liquid [21[3114]
Odor Amine-like [4]
Molecular Weight (calculated) 89.1 g/mol [1][6]

Composition

>= 83.0% 2-Amino-2-methyl-1-
propanol, <= 11.0% Water, <=
7.0% 2-Methylamino-2-methyl-

1-propanol

Neutral Equivalent

97-101

[1]

165 °C (for the pure

Boiling Point compound) [2][7][8]
Melting/Freezing Point -11 °C [1][4]
Specific Gravity (25/25°C) 0.949 [1]
Density (20°C) 0.934 g/mL [21[7]

Vapor Pressure

~319 hPa at 82°C; <1 mm Hg
at 25°C

[1](7]

Vapor Density 3 (vs. air) [21[7]
Flash Point 67 °C [7]
pH (0.1 M aqueous solution at
11.3 [11[41077

20°C)
pKa (25°C) 9.75 [1]

] ) 119 mPa:s at 25°C; 21.6
Viscosity [1]

mPa:-s at 50°C

Surface Tension (10%

) ~58 mN/m [1]
aqueous solution)
Water Solubility Miscible [7]
Refractive Index (n20/D) 1.4455 [21[7]
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Chemical Reactivity and Stability

AMP-90's chemical behavior is primarily defined by the presence of the primary amine and

hydroxyl functional groups.

Basicity and Neutralization: As an amine, AMP-90 is a chemical base and efficiently neutralizes
acids to form salts and water in exothermic reactions.[7][8][9] Its high base strength and low
molecular weight make it a highly efficient neutralizing agent, requiring less mass to neutralize
acid-functional ingredients compared to other amines. This property is fundamental to its use in
adjusting and stabilizing the pH in various formulations.[10]

Water
(H20)

AMP-90 .
(H2NC(CHs3)2CH20H) Neutralizes

Acidic Resin /

(R-COOH)

Neutralized Resin Salt
(R-COO~ H3N*+C(CHs)2CH20H)

Click to download full resolution via product page

Figure 1: Neutralization of an acidic resin by AMP-90.

Reactivity with Carbon Dioxide: The product readily absorbs carbon dioxide from the air, which
can lead to the formation of carbonate salts.[4] It is therefore recommended to keep containers
tightly closed when not in use.[4]

Incompatibilities: AMP-90 is incompatible with strong acids and strong oxidizers.[4] It is
corrosive to copper, brass, aluminum, zinc, and their alloys, as well as galvanized containers.
[4] Contact with these materials should be avoided.[4] Ordinary iron and steel are generally
unaffected and are recommended materials for construction.

Stability: AMP-90 is stable under recommended storage conditions.[4] However, exposure to
elevated temperatures can cause the product to decompose.[4] It is a combustible liquid but
does not pose significant storage and handling problems due to its relatively high flash point
and low vapor pressure at ordinary temperatures.
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Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
above are not publicly available in the cited literature. Manufacturers and suppliers of AMP-90,
such as ANGUS Chemical Company (a subsidiary of Dow), state that test methods are
available upon request from their technical service departments.[1][2] Standardized test
methods from organizations such as ASTM International or ISO are typically employed for
determining properties like viscosity, density, flash point, and pH. For drug development
professionals requiring precise analytical methods, direct consultation with the supplier is the
recommended course of action to obtain specific procedural details.

To illustrate a general workflow for characterizing a chemical substance like AMP-90, the

following diagram outlines a logical sequence of analysis.
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Figure 2: A generalized experimental workflow for chemical characterization.
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Conclusion

AMP-90 is a multifunctional amino alcohol with a well-defined set of chemical and physical
properties that make it suitable for a wide array of applications. Its high basicity, low molecular
weight, and status as a combustible but manageable liquid are key characteristics. While this
guide summarizes the available technical data, researchers and developers are encouraged to
contact the manufacturer for specific test methodologies and to review the latest Safety Data
Sheet (SDS) to ensure safe handling and use within their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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